Cas no 702709-77-1 (4-(4-Fluorophenyl)-1,3-dimethyl-1h-pyrazol-5-amine)

• Product Name: 4-(4-Fluorophenyl)-1,3-dimethyl-1h-pyrazol-5-amine
• CAS No: 702709-77-1
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 5778999
• PubChem ID: 23084651
• Update Time: 2025-06-07

4-(4-Fluorophenyl)-1,3-dimethyl-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• CS-0307212
• SCHEMBL1719539
• 5-amino-4-(4-fluorophenyl)-1,3-dimethylpyrazole
• 702709-77-1
• DXBQDNTXXKSCMW-UHFFFAOYSA-N
• 4-(4-fluorophenyl)-1,3-dimethyl-1h-pyrazol-5-amine
• EN300-1148265
• 1H-Pyrazol-5-amine, 4-(4-fluorophenyl)-1,3-dimethyl-
• 4-(4-Fluorophenyl)-1,3-dimethyl-1h-pyrazol-5-amine

• Inchi： 1S/C11H12FN3/c1-7-10(11(13)15(2)14-7)8-3-5-9(12)6-4-8/h3-6H,13H2,1-2H3
• InChI Key： DXBQDNTXXKSCMW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(C)=NN(C)C=1N

Computed Properties

• Exact Mass: 205.10152556g/mol
• Monoisotopic Mass: 205.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 324.1±42.0 °C(Predicted)
• pka: 4.07±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(4-Fluorophenyl)-1,3-dimethyl-1h-pyrazol-5-amine

Comprehensive Overview of 4-(4-Fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine (CAS No. 702709-77-1)

4-(4-Fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine, with the CAS number 702709-77-1, is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic amines, which are widely studied for their diverse biological activities. The presence of a fluorophenyl moiety enhances its lipophilicity and metabolic stability, making it a valuable scaffold in drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for fluorinated organic compounds like 4-(4-Fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine has surged due to their unique physicochemical properties. Fluorination often improves bioavailability and binding affinity, addressing key challenges in medicinal chemistry. A 2023 study highlighted its role in optimizing lead compounds for neurodegenerative diseases, a hot topic in biomedical research. Additionally, its structural similarity to known anti-inflammatory agents has sparked investigations into its potential for treating chronic inflammatory conditions, which remain a global health priority.

The synthesis of CAS 702709-77-1 typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and reductive amination. Advanced purification techniques such as preparative HPLC ensure high purity (>98%), crucial for pharmacological evaluations. Analytical characterization employs NMR spectroscopy (particularly 19F-NMR for fluorine detection) and mass spectrometry, meeting stringent quality standards required for preclinical studies. These methodologies align with the pharmaceutical industry's focus on green chemistry and process optimization.

From a commercial perspective, 4-(4-Fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine serves as a key intermediate for high-value specialty chemicals. Suppliers frequently list it under categories like pharmaceutical intermediates or research chemicals, with pricing reflecting its niche application scope. The compound's patent landscape shows activity in cancer immunotherapy and metabolic disorder research, areas dominating recent scientific literature. This correlates with growing Google searches for "fluorinated drug candidates 2024" and "pyrazole derivatives in medicine," indicating strong market interest.

Environmental and safety assessments of 702709-77-1 reveal favorable profiles compared to non-fluorinated analogs. Its low ecotoxicity and biodegradability parameters meet OECD guidelines, addressing increasing regulatory scrutiny on persistent organic pollutants. Such characteristics make it attractive for sustainable drug development programs, particularly in European markets with stringent REACH compliance requirements. These attributes are frequently queried in ESG (Environmental, Social, and Governance)-focused research databases.

Emerging applications of this compound extend to material science, where its crystalline properties are explored for organic electronics. The fluorine atom's electronegativity contributes to interesting charge transport characteristics, relevant for OLED technology development. This multidisciplinary potential explains rising citations in ACS Applied Materials & Interfaces and similar journals, bridging chemistry with cutting-edge technology sectors.

For researchers sourcing CAS 702709-77-1, critical considerations include storage conditions (typically -20°C under inert atmosphere) and solubility profiles (DMSO > methanol > water). These practical aspects frequently appear in research forum discussions and supplier FAQs. The compound's stability data suggests compatibility with standard laboratory handling protocols, though proper PPE is recommended during manipulation, as with all fine chemicals.

Future research directions for 4-(4-Fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine may explore its structure-activity relationships through computational modeling techniques like molecular docking. The integration of AI-driven drug discovery platforms could accelerate its development, a trend reflected in recent conference proceedings. As the scientific community prioritizes precision medicine and personalized therapeutics, such specialized building blocks will continue gaining prominence in both academic and industrial settings.